Cas no 137-51-9 (4-Amino-1,3-benzenedisulfonic Acid (>90%))

4-Amino-1,3-benzenedisulfonic Acid (>90%) Properties

Names and Identifiers

• 4-Aminobenzene-1,3-disulfonic acid
• 4-Aminobenzene-1,3-disulphonic acid
• 4-Amino-1,3-benzenedisulfonic acid
• Aniline-2,4-disulfonic acid
• ANILINE-2,4-DISULPHONIC ACID
• 4-Amino-m-benzenedisulfonicacid
• 4-amino-3-benzenedisulfonicacid
• 3-Benzenedisulfonicacid,4-amino-1
• 4-azanylbenzene-1,3-disulfonic acid
• 1,3-Benzenedisulfonic acid, 4-amino-
• OBE9XQ0O96
• Aniline 2,4 Disulfonic Acid
• 1-Aminobenzol-2,4-disulfosaure
• IMUUNYPYNWXUBO-UHFFFAOYSA-N
• 2-aminobenzene-1,5-disulfonic acid
• J-007033
• MFCD00035903
• 1-AMINO-2,4-BENZENEDISULFONIC ACID
• 4-Amino-1,3-benzenedisulfonic Acid (>90%)
• 4-Aminobenzene-1 pound not3-disulfonic acid
• SY112954
• FT-0622395
• D77925
• AKOS015891290
• 6-AMINO-1,3-BENZENEDISULFONIC ACID
• Q27894499
• Q-200200
• AS-13930
• NS00009156
• 4-aminobenzene-1,3-disulfonic acid
• EINECS 205-299-3
• UNII-OBE9XQ0O96
• SCHEMBL153646
• 4-aminobenzene-1,3-disulfonicacid
• EC 205-299-3
• CS-W022079
• 4-AMINO-M-BENZENEDISULFONIC ACID
• DTXSID4059675
• 137-51-9
• 1-Amino-2,4-benzenedisulfonic Acid; 2-Aminobenzene-1,5-disulfonic Acid; 4-Amino-m-benzenedisulfonic Acid; 6-Amino-1,3-benzenedisulfonic Acid; Aniline-2,4-disulfonic Acid
• aniline-2,4-disulphonic acid
• DB-042396
• ANILINE-2,4-DISULFONIC ACID
• 4-Aminobenzene-1,3-Disulfonic Acid
• 4-aminobenzene-1,3-disulphonic acid
• +Expand

• MDL： MFCD00035903
• InChIKey： IMUUNYPYNWXUBO-UHFFFAOYSA-N
• Inchi： 1S/C6H7NO6S2/c7-5-2-1-4(14(8,9)10)3-6(5)15(11,12)13/h1-3H,7H2,(H,8,9,10)(H,11,12,13)
• SMILES： S(C1=C(C([H])=C([H])C(=C1[H])S(=O)(=O)O[H])N([H])[H])(=O)(=O)O[H]

Computed Properties

• Exact Mass: 252.97100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 252.971
• Heavy Atom Count: 15
• Complexity: 416
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 152

Experimental Properties

• LogP: 2.50500
• PSA: 151.52000
• Refractive Index: 1.666
• Boiling Point: °Cat760mmHg
• Melting Point: 202-208°C
• Flash Point: °C
• Color/Form: White powder
• Density: 1.844 g/cm3

4-Amino-1,3-benzenedisulfonic Acid (>90%) Security Information

• Safety Term：6.1
• Safety Instruction： S26; S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN3439
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

4-Amino-1,3-benzenedisulfonic Acid (>90%) Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates